Cas no 108-48-5 (Cap B2 Solution [2,6-Lutidine-Acetonitrile (6:4)])

• Product Name: Cap B2 Solution [2,6-Lutidine-Acetonitrile (6:4)]
• CAS No: 108-48-5
• MF: C₇H₉N
• MW: 107.153061628342
• MDL: MFCD00006345
• CID: 35501
• PubChem ID: 7937
• Update Time: 2025-10-30

Cap B2 Solution [2,6-Lutidine-Acetonitrile (6:4)] Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylpyridine
• 2,6-Lutidine 2,6-Dimethylpyridine
• 2,6-Lutdcine
• NSC 2155
• FEMA 3540
• 2,6-LUTIDINE
• 2,6-Lutidene
• 2,6-Lutdeine
• FEMA NUMBER 3540
• 26L
• 2,6-LUTIDINE 99%
• 2,6-Lutidine ,99%
• 2,6-Lutidine, 98+%
• Cap B2 Solution [2,6-Lutidine-Acetonitrile (6:4)]
• 2,6-Lutidine,99%

• MDL： MFCD00006345
• Inchi： 1S/C7H9N/c1-6-4-3-5-7(2)8-6/h3-5H,1-2H3
• InChI Key： OISVCGZHLKNMSJ-UHFFFAOYSA-N
• SMILES： CC1N=C(C)C=CC=1
• BRN： 105690

Computed Properties

• Exact Mass: 107.07300
• Monoisotopic Mass: 107.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Colorless oily liquid with special odor. [12]
• Density: 0.92 g/mL at 25 °C(lit.)
• Melting Point: −6 °C (lit.)
• Boiling Point: 143-145 °C(lit.)
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• Refractive Index: n20/D 1.497(lit.)
• Water Partition Coefficient: 40 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, acid chlorides, acids, chloroformates. Protect from moisture.
• PSA: 12.89000
• LogP: 1.69840
• Merck: 5616
• Sensitiveness: Hygroscopic
• FEMA: 3540
• pka: 6.65(at 25℃)
• Solubility: It is slightly soluble in hot water, ethanol, ether and acetone. [21]

Cap B2 Solution [2,6-Lutidine-Acetonitrile (6:4)] Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-36/37/38
• Safety Instruction： S26-S36/37-S16-S36
• FLUKA BRAND F CODES：8
• RTECS：OK9700000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/21/22
• Storage Condition：20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Cap B2 Solution [2,6-Lutidine-Acetonitrile (6:4)]

Cap B2 Solution [2,6-Lutidine-Acetonitrile (6:4)]: A Comprehensive Overview

The compound with CAS No. 108-48-5, commonly referred to as Cap B2 Solution [2,6-Lutidine-Acetonitrile (6:4)], is a specialized chemical mixture that has garnered significant attention in various industrial and research applications. This solution is a blend of 2,6-lutidine and acetonitrile in a specific ratio of 6:4, making it highly versatile and effective in numerous settings. The combination of these two components provides unique properties that make Cap B2 Solution an invaluable tool in fields such as electronics manufacturing, pharmaceuticals, and analytical chemistry.

Key Features and Applications

Cap B2 Solution is renowned for its exceptional solvating power and stability under varying conditions. The 2,6-lutidine component acts as a strong base and solvent, while acetonitrile contributes to the solution's high dielectric constant and ability to dissolve polar compounds. This synergy makes the solution ideal for applications requiring precise control over chemical reactions and solubility parameters.

In the electronics industry, Cap B2 Solution is widely used as a cleaning agent for delicate components due to its ability to remove residues without causing damage. Its low surface tension ensures thorough cleaning, making it a preferred choice for manufacturers of high-precision electronic devices.

Within the pharmaceutical sector, the solution plays a crucial role in the extraction and purification of active pharmaceutical ingredients (APIs). Its ability to dissolve both polar and non-polar compounds makes it an efficient medium for chromatographic separations and crystallization processes.

Recent Research Findings

Recent studies have highlighted the potential of Cap B2 Solution in advanced materials synthesis. Researchers have demonstrated its effectiveness in the fabrication of nanomaterials, such as graphene oxide and metal-organic frameworks (MOFs). The solution's ability to stabilize intermediates during synthesis has led to the development of novel materials with enhanced mechanical and thermal properties.

A groundbreaking application of Cap B2 Solution is its use in green chemistry initiatives. Scientists have leveraged its high efficiency in dissolving recalcitrant compounds to design more sustainable chemical processes. By reducing the need for hazardous solvents, this solution aligns with global efforts to minimize environmental impact.

Moreover, advancements in analytical techniques have further underscored the value of Cap B2 Solution. Its compatibility with mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has facilitated detailed structural elucidation of complex molecules. This has proven invaluable in drug discovery and material characterization.

Conclusion

CAS No. 108-48-5's Cap B2 Solution [2,6-Lutidine-Acetonitrile (6:4)] stands as a testament to innovative chemical engineering. Its unique properties and wide-ranging applications continue to drive advancements across multiple disciplines. As research progresses, this solution is poised to play an even greater role in shaping future technologies and sustainable practices.